Cas no 106242-24-4 (Cyclohexanecarboxylic acid,2-[3-(3,5-dioxocyclohexyl)propyl]-4,6-dioxo-, methyl ester)

• Product Name: Cyclohexanecarboxylic acid,2-[3-(3,5-dioxocyclohexyl)propyl]-4,6-dioxo-, methyl ester
• CAS No: 106242-24-4
• MF: C₁₇H₂₂O₆
• MW: 322.352985858917
• CID: 1180505
• Update Time: 2024-08-05

Cyclohexanecarboxylic acid,2-[3-(3,5-dioxocyclohexyl)propyl]-4,6-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid,2-[3-(3,5-dioxocyclohexyl)propyl]-4,6-dioxo-, methyl ester
• Cyclohexanecarboxylic acid, 2-[3-(3,5-dioxocyclohexyl)propyl]-4,6-dioxo-, methyl ester

• Inchi： 1S/C17H22O6/c1-23-17(22)16-11(7-14(20)9-15(16)21)4-2-3-10-5-12(18)8-13(19)6-10/h10-11,16H,2-9H2,1H3
• InChI Key： VWNQXENBLUVPLD-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)C(=O)CC(=O)CC1CCCC1CC(=O)CC(=O)C1

Computed Properties

• Exact Mass: 322.14166

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 520.3±50.0 °C(Predicted)
• PSA: 94.58
• pka: 4.12±0.60(Predicted)